Cas no 61809-22-1 (Thiophene, 2-(ethylthio)-5-(methylthio)-)

• Product name: Thiophene, 2-(ethylthio)-5-(methylthio)-
• CAS No: 61809-22-1
• MF: C₇H₁₀S₃
• MW: 190.3493
• CID: 465510
• PubChem ID: 12342359

Thiophene, 2-(ethylthio)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(ethylthio)-5-(methylthio)-
• 2-ethylsulfanyl-5-methylsulfanylthiophene
• DTXSID40492142
• 2-(Ethylsulfanyl)-5-(methylsulfanyl)thiophene
• 61809-22-1

• Inchi： InChI=1S/C7H10S3/c1-3-9-7-5-4-6(8-2)10-7/h4-5H,3H2,1-2H3
• InChI Key： RXHMHPLWCFWOOB-UHFFFAOYSA-N
• SMILES： CCSC1=CC=C(S1)SC

Computed Properties

• Exact Mass: 189.9946
• Monoisotopic Mass: 189.99446384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 0

Additional information on Thiophene, 2-(ethylthio)-5-(methylthio)-

Comprehensive Overview of Thiophene, 2-(ethylthio)-5-(methylthio)- (CAS No. 61809-22-1)

Thiophene, 2-(ethylthio)-5-(methylthio)- (CAS No. 61809-22-1) is a specialized organic compound belonging to the thiophene derivatives family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. With the increasing demand for sulfur-containing heterocycles, this compound stands out as a versatile building block for synthesizing more complex molecules.

The molecular structure of Thiophene, 2-(ethylthio)-5-(methylthio)- features a thiophene ring substituted with both ethylthio and methylthio groups. These functional groups contribute to its reactivity, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential role in developing high-performance materials and bioactive compounds, aligning with the growing trend toward sustainable and efficient chemical processes.

In the pharmaceutical sector, thiophene derivatives like this compound are explored for their drug-like properties. The presence of sulfur atoms enhances binding affinity to biological targets, a feature highly sought after in medicinal chemistry. Recent studies highlight its potential in designing enzyme inhibitors and receptor modulators, addressing common search queries such as "sulfur-based drug discovery" and "thiophene applications in medicine."

From an industrial perspective, Thiophene, 2-(ethylthio)-5-(methylthio)- is also relevant to the development of advanced polymers and electronic materials. Its ability to modify material properties, such as conductivity and thermal stability, makes it a candidate for organic semiconductors and conductive coatings. This aligns with the rising interest in "green electronics" and "sustainable material innovation," topics frequently searched by engineers and researchers.

Environmental considerations are another critical aspect of this compound. As industries shift toward eco-friendly synthesis, the demand for low-toxicity intermediates like Thiophene, 2-(ethylthio)-5-(methylthio)- has increased. Its potential for biodegradable applications and reduced environmental footprint makes it a subject of interest for those searching for "sustainable chemical alternatives" or "green chemistry solutions."

In summary, Thiophene, 2-(ethylthio)-5-(methylthio)- (CAS No. 61809-22-1) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its relevance to cutting-edge research and alignment with market trends ensure its continued prominence in chemical innovation. For those exploring specialty chemicals or functional materials, this compound offers a compelling case study in modern chemical development.